5-methyl-6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one

• IUPAC Name: 5-methyl-6-phenyl-3-prop-2-enyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C16H14N2OS2/c1-3-9-18-15(19)12-10(2)13(11-7-5-4-6-8-11)21-14(12)17-16(18)20/h3-8H,1,9H2,2H3,(H,17,20)
• InChI Key: XORCMPRMIBDIEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C(=S)N2)CC=C)C3=CC=CC=C3
• Molecular Formula: C16H14N2OS2
• Molecular Weight: 314.4 g/mol
• CAS No.: 852933-46-1

Description

5-methyl-6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C16H14N2OS2 and its molecular weight is 314.42. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

Thieno[2,3-d]pyrimidine derivatives have shown potent anticancer activity against various human cancer cell lines, including breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116). The synthesis of these compounds involves strategic modifications to enhance their activity, with some derivatives displaying activity comparable to that of doxorubicin, a widely used chemotherapeutic agent (Hafez & El-Gazzar, 2017).

Antioxidant Activity

A series of thieno[2,3-d]pyrimidine derivatives have been synthesized and evaluated for their in vitro antioxidant activity, demonstrating significant radical scavenging ability. The presence of electron-donating and electron-withdrawing groups on the thienopyrimidine ring significantly influences their antioxidant activity, highlighting the potential of these compounds in oxidative stress-related therapeutic applications (Kotaiah et al., 2012).

Antimicrobial and Anti-inflammatory Agents

Thieno[2,3-d]pyrimidine derivatives have been prepared and tested as antimicrobial and anti-inflammatory agents, showing remarkable activity against fungi, bacteria, and inflammation. These findings suggest the potential of thienopyrimidine derivatives in treating infectious diseases and inflammatory conditions (Tolba et al., 2018).

Novel Biological Activities

Innovative thieno[2,3-d]pyrimidine derivatives have been designed and synthesized, demonstrating promising biological activities. These activities include dual inhibition of thymidylate synthase and dihydrofolate reductase, indicating their potential as therapeutic agents in cancer treatment and other diseases related to the folate pathway (Gangjee et al., 1996).